N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate

• IUPAC Name: N-[2-(2-methoxyphenoxy)ethyl]-2-methylpropan-2-amine;oxalic acid
• InChI: InChI=1S/C13H21NO2.C2H2O4/c1-13(2,3)14-9-10-16-12-8-6-5-7-11(12)15-4;3-1(4)2(5)6/h5-8,14H,9-10H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: XZBQDZWGAXVZAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOC1=CC=CC=C1OC.C(=O)(C(=O)O)O
• Molecular Formula: C15H23NO6
• Molecular Weight: 313.35 g/mol

Description

N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate, also known as O-Desmethylvenlafaxine, is a chemical compound that belongs to the class of phenethylamines. It is a metabolite of the antidepressant drug Venlafaxine and is commonly used in scientific research as a reference standard.

Mechanism of Action

N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine is a selective serotonin and norepinephrine reuptake inhibitor (SNRI). It works by increasing the levels of serotonin and norepinephrine in the brain, which helps to improve mood and reduce the symptoms of depression.
Biochemical and Physiological Effects:
N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine has been shown to have a number of biochemical and physiological effects, including the inhibition of the reuptake of serotonin and norepinephrine, the modulation of the activity of certain neurotransmitter receptors, and the activation of certain signaling pathways in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine in lab experiments is that it is a well-characterized compound that is readily available from commercial sources. However, one limitation is that it may not be suitable for all types of experiments, as its effects may vary depending on the specific biological system being studied.

Future Directions

There are several future directions for the study of N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine, including:
1. Further investigation of its mechanism of action and its effects on different neurotransmitter systems.
2. Development of new antidepressant drugs based on the structure of N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine.
3. Study of its effects on other physiological systems, such as the cardiovascular system.
4. Investigation of its potential use in the treatment of other psychiatric disorders, such as anxiety disorders and bipolar disorder.
5. Development of new analytical methods for the detection and quantification of N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine in biological samples.
In conclusion, N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine is a well-characterized compound that is commonly used in scientific research as a reference standard for the analysis of Venlafaxine. Its mechanism of action as an SNRI has been well-studied, and it has a number of biochemical and physiological effects. While it has some limitations for lab experiments, there are several future directions for its study that could lead to new insights into its potential therapeutic uses.

Synthesis Methods

The synthesis of N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine is typically carried out by the reduction of Venlafaxine using a reducing agent such as lithium aluminum hydride or sodium borohydride. The resulting compound is then purified using various chromatographic techniques.

Scientific Research Applications

N-[2-(2-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalateenlafaxine is commonly used in scientific research as a reference standard for the analysis of Venlafaxine in biological samples. It is also used in the development of new antidepressant drugs and in the study of the mechanism of action of Venlafaxine.